2-chloro-1-[5-(furan-2-yl)-3-(5-methylfuran-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

• IUPAC Name: 2-chloro-1-[3-(furan-2-yl)-5-(5-methylfuran-2-yl)-3,4-dihydropyrazol-2-yl]ethanone
• InChI: InChI=1S/C14H13ClN2O3/c1-9-4-5-12(20-9)10-7-11(13-3-2-6-19-13)17(16-10)14(18)8-15/h2-6,11H,7-8H2,1H3
• InChI Key: YRKAJCPZVCIZEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=NN(C(C2)C3=CC=CO3)C(=O)CCl
• Molecular Formula: C14H13ClN2O3
• DSSTOX Substance ID: DTXSID201324697
• Molecular Weight: 292.72 g/mol
• Solubility: 39.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 796084-58-7

Description

“2-chloro-1-[5-(furan-2-yl)-3-(5-methylfuran-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one” is a pyrazolidine. It has been identified as an anticoronaviral agent.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple rings and functional groups. It includes furan rings, a pyrazole ring, and a ketone group.

Scientific Research Applications

Catalytic Synthesis and Antioxidant Agents

Compounds structurally similar to the one have been synthesized and evaluated for their antioxidant properties. For instance, novel chalcone derivatives have been synthesized and assessed for in vitro antioxidant activity. These compounds exhibit potential as antioxidants, with their activity confirmed through molecular docking, ADMET, QSAR, and bioactivity studies, highlighting the importance of such structures in the development of antioxidant agents (Prabakaran, Manivarman, & Bharanidharan, 2021).

Antimicrobial and Antitubercular Activity

Derivatives comprising furan nuclei have been synthesized and their antimicrobial as well as antitubercular activities have been evaluated. These studies suggest the potential utility of furan-containing compounds in developing new antimicrobial agents, indicating a possible research application of the compound in the field of infectious diseases (Bhoot, Khunt, & Parekh, 2011).

Advanced Organic Synthesis Techniques

Research has explored novel synthetic pathways for creating fused polycyclic ring systems and benzofuran derivatives, showcasing the utility of furan and its derivatives in constructing complex organic molecules. This includes methods like tandem Prins-type cyclization and reactions involving furan compounds with hydrazine or hydrazones, underlining the significance of such compounds in advanced organic synthesis (Someswarao, Khan, Reddy, & Sridhar, 2018).

Molecular Docking and ADME Prediction

The synthesis and evaluation of compounds for antimicrobial activity, accompanied by in silico molecular docking and ADME prediction, demonstrate the relevance of furan derivatives in drug discovery. This approach aids in understanding the interaction between synthesized compounds and target proteins, offering insights into the design of new drugs (Mathew, Chinnamanayakar, & Muthuvel Ramanathan, 2020).

Mechanism of Action

Pyrazole derivatives have been found to exhibit a variety of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .

It’s also worth noting that the compound has a role as an anticoronaviral agent , which suggests it may interact with certain proteins or enzymes in the coronavirus to inhibit its replication.